rac Mono(2-ethyl-5-oxohexyl) Phthalate
rac Mono(2-ethyl-5-oxohexyl) Phthalate
Mono(2-ethyl-5-oxohexyl) phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of 2-ethyl-5-oxohexan-1-ol. It has a role as a human xenobiotic metabolite and a human urinary metabolite. It is a methyl ketone and a phthalic acid monoester.
mono-(2-Ethyl-5-oxohexyl) phthalate, also known as me(O)HP or meohp CPD, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. mono-(2-Ethyl-5-oxohexyl) phthalate is considered to be a practically insoluble (in water) and relatively neutral molecule. mono-(2-Ethyl-5-oxohexyl) phthalate has been primarily detected in urine.
mono-(2-Ethyl-5-oxohexyl) phthalate, also known as me(O)HP or meohp CPD, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. mono-(2-Ethyl-5-oxohexyl) phthalate is considered to be a practically insoluble (in water) and relatively neutral molecule. mono-(2-Ethyl-5-oxohexyl) phthalate has been primarily detected in urine.
Brand Name:
Vulcanchem
CAS No.:
40321-98-0
VCID:
VC0134464
InChI:
InChI=1S/C16H20O5/c1-3-12(9-8-11(2)17)10-21-16(20)14-7-5-4-6-13(14)15(18)19/h4-7,12H,3,8-10H2,1-2H3,(H,18,19)
SMILES:
CCC(CCC(=O)C)COC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula:
C16H20O5
Molecular Weight:
292.33 g/mol
rac Mono(2-ethyl-5-oxohexyl) Phthalate
CAS No.: 40321-98-0
Reference Standards
VCID: VC0134464
Molecular Formula: C16H20O5
Molecular Weight: 292.33 g/mol
| CAS No. | 40321-98-0 |
|---|---|
| Product Name | rac Mono(2-ethyl-5-oxohexyl) Phthalate |
| Molecular Formula | C16H20O5 |
| Molecular Weight | 292.33 g/mol |
| IUPAC Name | 2-(2-ethyl-5-oxohexoxy)carbonylbenzoic acid |
| Standard InChI | InChI=1S/C16H20O5/c1-3-12(9-8-11(2)17)10-21-16(20)14-7-5-4-6-13(14)15(18)19/h4-7,12H,3,8-10H2,1-2H3,(H,18,19) |
| Standard InChIKey | HCWNFKHKKHNSSL-UHFFFAOYSA-N |
| SMILES | CCC(CCC(=O)C)COC(=O)C1=CC=CC=C1C(=O)O |
| Canonical SMILES | CCC(CCC(=O)C)COC(=O)C1=CC=CC=C1C(=O)O |
| Description | Mono(2-ethyl-5-oxohexyl) phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of 2-ethyl-5-oxohexan-1-ol. It has a role as a human xenobiotic metabolite and a human urinary metabolite. It is a methyl ketone and a phthalic acid monoester. mono-(2-Ethyl-5-oxohexyl) phthalate, also known as me(O)HP or meohp CPD, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. mono-(2-Ethyl-5-oxohexyl) phthalate is considered to be a practically insoluble (in water) and relatively neutral molecule. mono-(2-Ethyl-5-oxohexyl) phthalate has been primarily detected in urine. |
| Synonyms | Phthalic Acid Mono(2-ethyl-5-oxohexyl) Ester; 2-Ethyl-5-oxohexyl Phthalate; 1,2-Benzenedicarboxylic Acid 1-(2-Ethyl-5-oxohexyl) Ester; MEOHP; 5-Oxo-MEHP; |
| PubChem Compound | 119096 |
| Last Modified | Nov 11 2021 |
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